Cas no 878742-39-3 (3-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 878742-39-3
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 2141341
• PubChem ID: 86227386
• Update Time: 2025-04-21

3-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyano-1-methylethyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• DB-338807
• 878742-39-3

• Inchi： 1S/C9H11N3O2/c1-9(2,5-10)7-4-6(8(13)14)12(3)11-7/h4H,1-3H3,(H,13,14)
• InChI Key： XMJMTCPZNQYOCD-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C(C#N)(C)C)=NN1C)=O

Computed Properties

• Exact Mass: 193.085126602Da
• Monoisotopic Mass: 193.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų